Cas no 41735-29-9 (s-Triazole, 5-(N-ethyl-N-nitroso)amino-3-(5-nitro-2-furyl)-)

• Product Name: s-Triazole, 5-(N-ethyl-N-nitroso)amino-3-(5-nitro-2-furyl)-
• CAS No: 41735-29-9
• MF: C₈H₈N₆O₄
• MW: 252.186920166016
• CID: 2655810
• PubChem ID: 3038624
• Update Time: 2025-04-21

s-Triazole, 5-(N-ethyl-N-nitroso)amino-3-(5-nitro-2-furyl)- Chemical and Physical Properties

Names and Identifiers

• 5-(N-Ethyl-N-nitrosoamino)-3-(5-nitro-2-furyl)-1H-1,2,4-triazole
• N-ethyl-N-[5-(5-nitrofuran-2-yl)-1H-1,2,4-triazol-3-yl]nitrous amide
• Ethylamine, N-(3-(5-nitro-2-furyl)-s-triazol-5-yl)-N-nitroso-
• 1H-1,2,4-Triazol-5-amine, N-ethyl-3-(5-nitro-2-furyl)-N-nitroso-
• 41735-29-9
• DTXCID80117049
• BRN 1153672
• DTXSID40194558
• s-Triazole, 5-(N-ethyl-N-nitroso)amino-3-(5-nitro-2-furyl)-

• Inchi： 1S/C8H8N6O4/c1-2-13(12-15)8-9-7(10-11-8)5-3-4-6(18-5)14(16)17/h3-4H,2H2,1H3,(H,9,10,11)
• InChI Key： INWNIQQGCWZJGD-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1=NC(=NN1)N(CC)N=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 252.06070276Da
• Monoisotopic Mass: 252.06070276Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.5028 (rough estimate)
• Boiling Point: 395.36°C (rough estimate)
• Refractive Index: 1.8000 (estimate)